3-(3-Methoxyphenyl)-1-butanol
Description
3-(3-Methoxyphenyl)-1-butanol (chemical formula: C₁₁H₁₆O₂) is a secondary alcohol featuring a methoxy-substituted phenyl group attached to the third carbon of a butanol chain. For instance, intermediates involving 3-methoxyphenyl groups are synthesized for pharmaceutical applications, such as in ligands targeting receptor interactions .
Properties
Molecular Formula |
C11H16O2 |
|---|---|
Molecular Weight |
180.24 g/mol |
IUPAC Name |
3-(3-methoxyphenyl)butan-1-ol |
InChI |
InChI=1S/C11H16O2/c1-9(6-7-12)10-4-3-5-11(8-10)13-2/h3-5,8-9,12H,6-7H2,1-2H3 |
InChI Key |
VNQCJHNRZUAISK-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCO)C1=CC(=CC=C1)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares key properties of 3-(3-Methoxyphenyl)-1-butanol with structurally related alcohols:
Key Observations:
- Branching vs. Aromaticity: Unlike 3-Methoxy-3-methyl-1-butanol (a branched ether-alcohol), this compound incorporates an aromatic ring, which increases molecular weight and likely reduces volatility .
- Solubility: The methoxy group in 3-Methoxy-1-butanol enhances polarity compared to non-functionalized analogs like 3-Methylbutanol, improving water solubility . However, the phenyl group in this compound likely reduces aqueous solubility.
- Thermal Stability: Higher boiling points in methoxy-substituted alcohols (e.g., 3-Methoxy-3-methyl-1-butanol at 174°C) suggest greater thermal stability compared to linear alcohols like 3-Methylbutanol .
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